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Compound of Interest

Compound Name: S-(2-methylphenyl) ethanethioate

Cat. No.: B1605889 Get Quote

Technical Guide: S-(2-methylphenyl)
ethanethioate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

a proposed synthesis protocol for S-(2-methylphenyl) ethanethioate. This document is

intended to serve as a foundational resource for researchers and professionals engaged in

drug development and chemical synthesis.

Core Compound Data
S-(2-methylphenyl) ethanethioate, also known as S-o-tolyl ethanethioate, is an organosulfur

compound and a thioester derivative. Its molecular structure consists of an ethanethioate group

attached to a 2-methylphenyl (o-tolyl) moiety.
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Property Value Source

Molecular Formula C₉H₁₀OS -

Molecular Weight 166.24 g/mol [1][2]

CAS Number 10436-57-4 [3]

Density 1.1 g/cm³ [3]

IUPAC Name
S-(2-methylphenyl)

ethanethioate
-

Synonyms
S-o-tolyl ethanethioate, o-

Toluenethiol acetate
[3]

Experimental Protocols
Proposed Synthesis of S-(2-methylphenyl) ethanethioate
The synthesis of S-(2-methylphenyl) ethanethioate can be achieved through the acetylation

of 2-methylthiophenol (o-thiocresol). This method is a standard procedure for the preparation of

thioesters from thiols and an acetylating agent.

Materials:

2-Methylthiophenol (o-thiocresol)

Acetyl chloride or Acetic anhydride

A suitable base (e.g., pyridine or triethylamine)

Anhydrous solvent (e.g., dichloromethane or diethyl ether)

Distilled water

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Standard laboratory glassware and magnetic stirrer

Rotary evaporator
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Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 2-methylthiophenol in the anhydrous solvent.

Base Addition: Cool the solution in an ice bath and add the base dropwise with continuous

stirring.

Acetylation: While maintaining the low temperature, slowly add the acetylating agent (acetyl

chloride or acetic anhydride) to the reaction mixture.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding distilled water.

Separate the organic layer and wash it sequentially with a dilute acid solution (e.g., 1M HCl)

to remove the base, followed by a saturated sodium bicarbonate solution to remove any

unreacted acetic acid, and finally with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and

concentrate the solvent using a rotary evaporator.

Purification: The crude product can be further purified by column chromatography or

distillation under reduced pressure to yield pure S-(2-methylphenyl) ethanethioate.

Visualized Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1605889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process Product

2-Methylthiophenol

Acetylation in
Anhydrous SolventAcetyl Chloride / Acetic Anhydride

Pyridine / Triethylamine

Aqueous Workup
& Extraction

Quenching Purification
(Chromatography/Distillation)

Crude Product
S-(2-methylphenyl) ethanethioate

Pure Product

Click to download full resolution via product page

Caption: Synthesis workflow for S-(2-methylphenyl) ethanethioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. S-(4-Methylphenyl) ethanethioate | C9H10OS | CID 82629 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemeo.com [chemeo.com]

3. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. [S-(2-methylphenyl) ethanethioate molecular weight.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605889#s-2-methylphenyl-ethanethioate-molecular-
weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1605889?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605889?utm_src=pdf-body
https://www.benchchem.com/product/b1605889?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/S-_4-Methylphenyl_-ethanethioate
https://pubchem.ncbi.nlm.nih.gov/compound/S-_4-Methylphenyl_-ethanethioate
https://www.chemeo.com/cid/55-521-2/Ethanethioic-acid-S-4-methylphenyl-ester.pdf
https://www.alfa-chemistry.com/cas_10436-57-4.htm
https://www.benchchem.com/product/b1605889#s-2-methylphenyl-ethanethioate-molecular-weight
https://www.benchchem.com/product/b1605889#s-2-methylphenyl-ethanethioate-molecular-weight
https://www.benchchem.com/product/b1605889#s-2-methylphenyl-ethanethioate-molecular-weight
https://www.benchchem.com/product/b1605889#s-2-methylphenyl-ethanethioate-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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